Cas no 941959-13-3 (N-(3,4-difluorophenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxamide)

• Product Name: N-(3,4-difluorophenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxamide
• CAS No: 941959-13-3
• MF: C₂₀H₁₄F₂N₄O₂
• MW: 380.347570896149
• CID: 6416158
• PubChem ID: 78716265
• Update Time: 2025-07-14

N-(3,4-difluorophenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-difluorophenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxamide
• N-(3,4-difluorophenyl)-3-methyl-4-oxo-1-phenyl-3,3a,5,6,7,7a-hexahydro-2H-pyrazolo[3,4-b]pyridine-5-carboxamide
• N-(3,4-difluorophenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxamide
• 941959-13-3
• 1H-Pyrazolo[3,4-b]pyridine-5-carboxamide, N-(3,4-difluorophenyl)-4,7-dihydro-3-methyl-4-oxo-1-phenyl-

• Inchi： 1S/C20H14F2N4O2/c1-11-17-18(27)14(20(28)24-12-7-8-15(21)16(22)9-12)10-23-19(17)26(25-11)13-5-3-2-4-6-13/h2-10H,1H3,(H,23,27)(H,24,28)
• InChI Key： FNADWWJOXQKWCY-UHFFFAOYSA-N
• SMILES： C12N(C3=CC=CC=C3)N=C(C)C=1C(=O)C(C(NC1=CC=C(F)C(F)=C1)=O)=CN2

Computed Properties

• Exact Mass: 386.15543222g/mol
• Monoisotopic Mass: 386.15543222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 582.8±50.0 °C(Predicted)
• pka: 9.88±0.70(Predicted)

Additional information on N-(3,4-difluorophenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxamide

Introduction to N-(3,4-difluorophenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo[3,4-bpyridine]-5-carboxamide (CAS No. 941959-13-3)

N-(3,4-difluorophenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo[3,4-bpyridine] (CAS No. 941959-13-3) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[3,4-b]pyridine scaffold, a class of molecules known for their diverse biological activities and potential therapeutic applications.

The structural complexity of N-(3,4-difluorophenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo[3,4-bpyridine] makes it a promising candidate for further exploration in drug discovery. The presence of both fluorine and phenyl substituents in its structure enhances its pharmacological profile by influencing its metabolic stability, solubility, and binding affinity to biological targets.

In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds with potential applications in treating various diseases. Pyrazolo[3,4-b]pyridines have been extensively studied due to their ability to modulate multiple biological pathways. Specifically, N-(3,4-difluorophenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo[3,4-bpyridine] has shown promise in preclinical studies as a potential inhibitor of kinases and other enzymes involved in cancer progression.

The CAS No. 941959-13-3 identifier ensures that researchers can accurately reference this compound in their publications and patents. This standardized nomenclature is crucial for maintaining consistency in scientific literature and facilitating collaboration across international research teams.

The synthesis of N-(3,4-difluorophenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo[< strong>bpyridine] strong>] involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core efficiently. These methods not only enhance yield but also improve the overall purity of the final product.

The pharmacological activity of this compound has been investigated in several preclinical models. Studies have demonstrated its ability to inhibit the activity of specific kinases that are overexpressed in cancer cells. This selective inhibition suggests that N-(< strong >3,4-difluorophenyl strong >)-< strong > 3-methyl </ strong >-< strong > 4-oxo </ strong >-< strong > 1-phenyl </ strong >-< / strong > 1H,< / strong > 4H,< / strong > 7H-pyrazolo&l t; / b >< / strong > [< / b >< / strong >) may serve as a lead compound for the development of novel anticancer agents.

In addition to its potential anticancer properties, N-(< strong > strong >)-(<<>>>>>>>>) has also been explored for its antimicrobial and anti-inflammatory effects. Preliminary data indicate that it can modulate inflammatory pathways by interacting with specific enzymes and receptors. This broad spectrum of activity makes it an attractive candidate for further investigation into treating chronic inflammatory diseases.

The development of new pharmaceuticals relies heavily on the availability of high-quality starting materials and intermediates. N-(< strong > strong >)-(<<>>>>>>>) is no exception and requires stringent quality control measures during synthesis and purification. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the compound's identity and purity before it is used in biological assays.

The future prospects for N-(< em></ em>) are promising as ongoing research continues to uncover new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical trials and eventually into marketable drugs. The compound's unique structural features offer a rich foundation for medicinal chemists to design derivatives with enhanced efficacy and reduced side effects.

In conclusion, N-(< em></ em>) represents a significant advancement in the field of heterocyclic chemistry with potential implications for treating various diseases. Its complex structure and diverse biological activities make it a valuable asset in the search for novel therapeutic agents. As research progresses，this compound is expected to play a crucial role in the development of next-generation pharmaceuticals.